molecular formula C9H11FN2O2S B11752071 8-Fluoro-1,2,3,4-tetrahydroisoquinoline-6-sulfonamide

8-Fluoro-1,2,3,4-tetrahydroisoquinoline-6-sulfonamide

Cat. No.: B11752071
M. Wt: 230.26 g/mol
InChI Key: GKHUCXWTWMABED-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-Fluoro-1,2,3,4-tetrahydroisoquinoline-6-sulfonamide is a fluorinated tetrahydroisoquinoline derivative featuring a sulfonamide group at position 6 and a fluorine atom at position 8. For instance, its derivative, (R)-PFI 2 hydrochloride (CAS 1627607-87-7), is a potent and selective inhibitor of SETD7 histone lysine methyltransferase (IC₅₀ = 2 nM) with >1,000-fold selectivity over DNMT1 and other methyltransferases . The compound’s structure-activity relationship (SAR) is influenced by the electron-withdrawing fluorine atom and the sulfonamide moiety, which enhance target binding and metabolic stability.

Properties

Molecular Formula

C9H11FN2O2S

Molecular Weight

230.26 g/mol

IUPAC Name

8-fluoro-1,2,3,4-tetrahydroisoquinoline-6-sulfonamide

InChI

InChI=1S/C9H11FN2O2S/c10-9-4-7(15(11,13)14)3-6-1-2-12-5-8(6)9/h3-4,12H,1-2,5H2,(H2,11,13,14)

InChI Key

GKHUCXWTWMABED-UHFFFAOYSA-N

Canonical SMILES

C1CNCC2=C1C=C(C=C2F)S(=O)(=O)N

Origin of Product

United States

Preparation Methods

Amine Protection and Sulfonyl Chloride Formation

The synthesis begins with protecting the secondary amine of 7-bromo-1,2,3,4-tetrahydroisoquinoline using trifluoroacetic anhydride (TFAA) in the presence of pyridine and 4-dimethylaminopyridine (DMAP). This step, conducted in chloroform at 0°C to room temperature, achieves 91% yield of the trifluoroacetyl-protected intermediate. Subsequent chlorosulfonylation with chlorosulfonic acid at 60°C generates the sulfonyl chloride derivative (68% yield), critical for sulfonamide bond formation.

Table 1: Reaction Conditions for Amine Protection and Sulfonylation

StepReagents/ConditionsYield (%)
Amine ProtectionTFAA, pyridine, DMAP, CHCl₃, 0°C → rt, 20 h91
Sulfonyl ChlorideClSO₃H, CHCl₃, 60°C, 4 h68

Sulfonamide Coupling and Deprotection

The sulfonyl chloride intermediate reacts with 4-fluoroaniline in chloroform at 0°C, followed by warming to room temperature. This yields the sulfonamide precursor with 94% efficiency. Hydrogenolysis using 10% palladium on carbon removes the bromine substituent, while aqueous potassium hydroxide cleaves the trifluoroacetyl group, yielding the free amine (99% yield).

Equation 1: Sulfonamide Formation
RSO2Cl+H2N-ArRSO2NH-Ar+HCl\text{RSO}_2\text{Cl} + \text{H}_2\text{N-Ar} \rightarrow \text{RSO}_2\text{NH-Ar} + \text{HCl} \quad \text{}

Fluorination at the 8-Position

While the provided sources lack explicit protocols for 8-fluorination, analogous methods for 6-fluoro derivatives suggest potential pathways. Directed fluorination via halogen-exchange (Halex) reactions using KF in polar aprotic solvents (e.g., DMF) at elevated temperatures could introduce fluorine at the 8-position. Alternatively, electrophilic fluorination agents like Selectfluor® may enable regioselective fluorination post-sulfonamide formation.

Optimization and Challenges in Synthesis

Selectivity in Sulfonylation

Chlorosulfonic acid must be carefully titrated to avoid over-sulfonation, particularly in electron-rich aromatic systems. The reaction’s exothermic nature necessitates controlled addition and cooling, as exemplified by the 62% yield over two steps in intermediate synthesis.

Hydrogenolysis and Debromination

Palladium-catalyzed hydrogenolysis effectively removes bromine atoms but requires precise control of hydrogen pressure and reaction time to prevent reduction of the sulfonamide group. Optimal conditions (10% Pd/C, methanol-ethyl acetate, rt) achieve 88% yield in debromination steps.

Characterization and Analytical Data

Spectroscopic Confirmation

Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data validate intermediate structures. For example, the protected sulfonamide intermediate exhibits characteristic 1H-NMR^1\text{H-NMR} signals at δ 2.65–2.72 ppm (m, 2H, CH₂) and δ 7.38–7.45 ppm (m, 2H, aromatic), with ESI/APCI-MS confirming the molecular ion at m/z 307 [M+H]⁺.

Table 2: Key Spectroscopic Data for Intermediates

Compound1H-NMR^1\text{H-NMR} (δ, ppm)MS (m/z)
Trifluoroacetyl intermediate2.96–3.10 (m, 2H), 4.76–4.93 (m, 2H)-
Sulfonamide precursor7.05–7.10 (m, 4H), 7.16 (d, J=8.1 Hz)307 [M+H]⁺

Chemical Reactions Analysis

Types of Reactions

8-Fluoro-1,2,3,4-tetrahydroisoquinoline-6-sulfonamide undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions include various substituted tetrahydroisoquinoline derivatives, which can be further utilized in the synthesis of potential drug candidates .

Scientific Research Applications

Pharmacological Properties

The pharmacological properties of 8-Fluoro-1,2,3,4-tetrahydroisoquinoline-6-sulfonamide have been extensively studied. Key properties include:

  • Anti-inflammatory Effects : Research indicates that this compound may exhibit anti-inflammatory properties by modulating phosphodiesterase activity. Similar tetrahydroquinoline derivatives have shown the ability to reduce inflammatory responses in animal models through the modulation of cAMP levels.
  • Anticancer Activity : The compound has been investigated for its potential as an anticancer agent. It has been shown to inhibit tumor cell-specific isoforms of pyruvate kinase, which is crucial for cancer metabolism . Additionally, studies have demonstrated its efficacy against various cancer cell lines, including melanoma and breast cancer .

Case Studies

Several case studies have highlighted the practical applications of 8-Fluoro-1,2,3,4-tetrahydroisoquinoline-6-sulfonamide:

  • Study on Rheumatoid Arthritis : A notable study reported that tetrahydroquinoline derivatives could effectively modulate immune responses in mouse models of rheumatoid arthritis. The results indicated a significant reduction in disease severity when administered at optimized doses.
  • Cancer Treatment Trials : In vitro studies have tested this compound against multiple cancer cell lines. Results showed significant cytotoxic activity across various concentrations, suggesting its potential as a chemotherapeutic agent .

Data Summary Table

The following table summarizes the biological activities and research findings related to 8-Fluoro-1,2,3,4-tetrahydroisoquinoline-6-sulfonamide:

Activity Description Reference
Anti-inflammatoryModulates phosphodiesterase activity; reduces inflammation in animal models
AnticancerInhibits tumor cell-specific pyruvate kinase; effective against multiple cancers
Immune modulationReduces Th17 cell responses in autoimmune disease models
Enzyme inhibitionInhibits MGAT2; impacts lipid metabolism

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in the Tetrahydroisoquinoline Core

The following table summarizes key analogues and their structural/functional differences:

Compound Name Substituents (Position) Molecular Weight Key Properties/Biological Activity Reference
8-Fluoro-1,2,3,4-THIQ-6-sulfonamide* -F (8), -SO₂NH₂ (6) 228.25 (base) SETD7 inhibition (IC₅₀ = 2 nM)
N-[4-(2-Cyclopropylethyl)-2-fluorophenyl]-...** -CF₃CO (2), -SO₂NH-C₆H₃F (side chain) 495.43 Acyl-CoA monoacylglycerol acyltransferase 2 inhibitor
6-(Trifluoromethyl)-1,2,3,4-THIQ hydrochloride -CF₃ (6) 225.64 Not specified (potential metabolic stability enhancement)
8-Bromo-6-fluoro-1,2,3,4-THIQ hydrochloride -Br (8), -F (6) 230.08 Bromine enhances halogen bonding; used in intermediate synthesis
6-Chloro-1-phenyl-1,2,3,4-THIQ -Cl (6), -C₆H₅ (1) 243.73 Tubulin polymerization inhibition (analogous to literature compounds)
6-Fluoro-1,2,3,4-THIQ-1-carboxylic acid -F (6), -COOH (1) 195.19 Carboxylic acid group introduces acidity (pKa ~3-4)

THIQ = Tetrahydroisoquinoline; *Full name: N-[4-(2-Cyclopropylethyl)-2-fluorophenyl]-2-(trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-6-sulfonamide

Key Observations:

Halogen Substituents: Fluorine at position 8 (target compound) or 6 (e.g., 6-fluoro-THIQ-carboxylic acid) improves metabolic stability and electronic properties. Chlorine (6-chloro-1-phenyl-THIQ) in analogous compounds shows tubulin inhibition, suggesting halogen position impacts target selectivity .

Functional Group Modifications: Sulfonamide (target compound) enhances hydrogen bonding and solubility compared to trifluoromethyl (6-CF₃-THIQ) or carboxylic acid (6-fluoro-THIQ-1-COOH) derivatives.

Biological Activity: The target compound’s derivative, (R)-PFI 2, exhibits nanomolar inhibition of SETD7, while 1-phenyl-THIQ analogues (e.g., 6-chloro-1-phenyl-THIQ) target tubulin polymerization .

Solubility and Stability:
  • Hydrochloride salts (e.g., 8-fluoro-THIQ hydrochloride, CAS 1185030-61-8 ) enhance aqueous solubility compared to free bases.
  • Sulfonamide derivatives generally exhibit better solubility in polar solvents than trifluoromethyl or halogenated analogues.

Structure-Activity Relationship (SAR) Trends

Position 8 Modifications :

  • Fluorine (target compound) optimizes target binding via electronegativity and steric minimalism.
  • Bromine (8-bromo-6-fluoro-THIQ) may hinder activity due to steric bulk but serves as a synthetic handle .

Position 6 Modifications :

  • Sulfonamide (target) vs. trifluoromethyl (6-CF₃-THIQ): Sulfonamide enhances hydrogen bonding to targets like SETD7, while CF₃ improves metabolic resistance .

Position 1 Modifications :

  • Phenyl groups (e.g., 6-chloro-1-phenyl-THIQ) introduce hydrophobicity, favoring interactions with tubulin’s hydrophobic pockets .

Biological Activity

8-Fluoro-1,2,3,4-tetrahydroisoquinoline-6-sulfonamide is a fluorinated derivative of tetrahydroisoquinoline, a class of compounds recognized for their diverse biological activities. This compound is characterized by the presence of both fluorine and sulfonamide groups, which enhance its pharmacological potential. The following sections detail its biological activity, including mechanisms of action, therapeutic applications, and comparative studies with related compounds.

PropertyValue
Molecular FormulaC9H11FN2O2S
Molecular Weight230.26 g/mol
IUPAC Name8-fluoro-1,2,3,4-tetrahydroisoquinoline-6-sulfonamide
InChI KeyGKHUCXWTWMABED-UHFFFAOYSA-N

The biological activity of 8-Fluoro-1,2,3,4-tetrahydroisoquinoline-6-sulfonamide primarily involves its role as a calcium channel blocker and a norepinephrine-dopamine reuptake inhibitor . These mechanisms are crucial in modulating neurotransmitter levels and calcium influx in cells, contributing to its potential therapeutic effects in various conditions such as chronic pain and depression .

1. Anticancer Activity

Recent studies have indicated that derivatives of tetrahydroisoquinoline exhibit significant anticancer properties. For instance, modifications to the tetrahydroisoquinoline structure can enhance cytotoxicity against ovarian cancer cell lines. In one study, a compound structurally similar to 8-Fluoro-1,2,3,4-tetrahydroisoquinoline-6-sulfonamide showed promising results with an IC50 value of 17.14 μM against SKOV-3 ovarian cancer cells .

2. Neuroprotective Effects

Research has highlighted the neuroprotective potential of tetrahydroisoquinoline derivatives in models of neurodegenerative disorders. The ability to inhibit calcium influx may protect neurons from excitotoxicity associated with conditions like Alzheimer's disease .

3. Antidepressant Properties

The compound's action as a norepinephrine-dopamine reuptake inhibitor suggests potential antidepressant effects. This mechanism is similar to that of established antidepressants which target neurotransmitter systems to alleviate symptoms of depression .

Comparative Studies

Comparative studies with related compounds emphasize the unique biological profile of 8-Fluoro-1,2,3,4-tetrahydroisoquinoline-6-sulfonamide:

CompoundAnticancer Activity (IC50)Mechanism of Action
8-Fluoro-1,2,3,4-tetrahydroisoquinoline-6-sulfonamide17.14 μM (SKOV-3)Calcium channel blocker
1,2,3,4-TetrahydroisoquinolineVariableNeurotransmitter modulation
6-Fluoro-8-methyl-1,2,3,4-tetrahydroisoquinolineNot specifiedSimilar mechanisms

Case Studies

In clinical research settings, compounds based on the tetrahydroisoquinoline scaffold have been evaluated for their efficacy in treating various conditions:

  • A study demonstrated that a derivative similar to 8-Fluoro-1,2,3,4-tetrahydroisoquinoline exhibited significant anticancer activity in vitro and in vivo models.
  • Another investigation focused on the neuroprotective effects against oxidative stress in neuronal cells treated with the compound.

Q & A

Q. What are the common synthetic routes for 8-Fluoro-1,2,3,4-tetrahydroisoquinoline-6-sulfonamide?

  • Methodological Answer : The synthesis typically involves introducing the sulfonamide group to a fluorinated tetrahydroisoquinoline scaffold. A general approach includes:
  • Chlorination : Reacting a precursor (e.g., 6-fluoro-1,2,3,4-tetrahydroisoquinoline) with sulfonyl chloride (e.g., SOCl₂ in the presence of DMF) to form the sulfonyl chloride intermediate .
  • Amidation : Treating the intermediate with a secondary amine (e.g., heterocyclic amines) in THF at controlled temperatures (e.g., 10°C) to yield the sulfonamide derivative .
  • Purification : Recrystallization or column chromatography to isolate the product, followed by characterization via NMR and HPLC.

Table 1 : Example Reaction Conditions for Sulfonamide Synthesis

StepReagents/ConditionsPurposeReference
ChlorinationSOCl₂, DMF, 75°CSulfonyl chloride formation
AmidationSecondary amine, THF, 10°CSulfonamide group introduction

Q. What safety precautions are necessary when handling fluorinated tetrahydroisoquinoline derivatives?

  • Methodological Answer :
  • Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coats, and safety goggles to avoid skin/eye contact. Use fume hoods for volatile reagents .
  • Respiratory Protection : Follow OSHA/ANSI standards for respirators if aerosolization occurs .
  • Emergency Protocols : Immediate washing with water upon skin contact and medical consultation if exposure occurs .

Q. How is the compound characterized analytically?

  • Methodological Answer :
  • NMR Spectroscopy : ¹⁹F and ¹H NMR to confirm fluorine substitution and sulfonamide proton environments.
  • HPLC-MS : Purity assessment and molecular weight verification.
  • Elemental Analysis : Validate stoichiometry of C, H, N, and S .

Advanced Research Questions

Q. How can reaction conditions be optimized for introducing the sulfonamide group while minimizing side products?

  • Methodological Answer :
  • Solvent Screening : Test polar aprotic solvents (e.g., DMF, THF) vs. non-polar solvents to balance reactivity and selectivity.
  • Temperature Gradients : Lower temperatures (e.g., 10°C) reduce side reactions during amidation .
  • Amine Selection : Bulky amines may sterically hinder undesired pathways. Computational tools (e.g., DFT calculations) predict amine nucleophilicity and steric effects .

Q. What computational methods predict the reactivity and stability of 8-Fluoro-1,2,3,4-tetrahydroisoquinoline-6-sulfonamide in aqueous environments?

  • Methodological Answer :
  • Quantum Chemical Calculations : Use density functional theory (DFT) to model hydrolysis pathways and identify vulnerable sites (e.g., sulfonamide bond cleavage).
  • Molecular Dynamics (MD) : Simulate solvation effects and pH-dependent stability .
  • ICReDD Workflow : Integrate computational predictions with high-throughput experimentation to validate stability under varied conditions .

Q. How can structural contradictions in pharmacological activity be resolved for fluorinated tetrahydroisoquinoline derivatives?

  • Methodological Answer :
  • Pharmacophore Analysis : Map critical groups (e.g., lactam-amide, fluorophenyl) to activity using 3D-QSAR models.
  • Crystallography : Resolve X-ray structures to correlate stereoelectronic effects (e.g., fluorine’s electron-withdrawing nature) with target binding .
  • Meta-Analysis : Compare datasets across studies to identify confounding variables (e.g., assay conditions, substituent positional effects) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.